Cas no 1247541-33-8 (1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane)
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane
- EN300-1134025
- AKOS011388473
- 1247541-33-8
-
- Inchi: 1S/C10H16BrF3O/c1-8-3-2-4-9(5-8,6-11)15-7-10(12,13)14/h8H,2-7H2,1H3
- InChI Key: YSYFFSBVUBPLOA-UHFFFAOYSA-N
- SMILES: BrCC1(CCCC(C)C1)OCC(F)(F)F
Computed Properties
- Exact Mass: 288.03366g/mol
- Monoisotopic Mass: 288.03366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 9.2Ų
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1134025-0.05g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1134025-0.1g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1134025-0.25g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1134025-0.5g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1134025-1.0g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 1g |
$1142.0 | 2023-05-23 | ||
| Enamine | EN300-1134025-2.5g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1134025-5.0g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 5g |
$3313.0 | 2023-05-23 | ||
| Enamine | EN300-1134025-10.0g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 10g |
$4914.0 | 2023-05-23 | ||
| Enamine | EN300-1134025-1g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1134025-5g |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane |
1247541-33-8 | 95% | 5g |
$2650.0 | 2023-10-26 |
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane
Professional Introduction to 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane (CAS No. 1247541-33-8)
1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane (CAS No. 1247541-33-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, presents a versatile platform for the development of novel therapeutic agents and fine chemicals. The presence of both bromomethyl and trifluoroethoxy functional groups imparts distinct reactivity and properties, making it a valuable intermediate in synthetic chemistry.
The bromomethyl moiety in the molecular structure of 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane is particularly noteworthy due to its high reactivity. This group is commonly utilized in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into the molecule. Such reactions are pivotal in the synthesis of complex pharmaceuticals, where precise control over molecular architecture is essential for achieving desired biological activity.
The trifluoroethoxy group, on the other hand, introduces a fluorine atom into the molecule, which can significantly influence its pharmacokinetic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This makes compounds containing trifluoroethoxy groups particularly attractive for drug development. The combination of these two functional groups in 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane creates a molecule that is both reactive and pharmacologically relevant.
In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmaceutical intermediates. The cyclohexane ring in 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane provides a stable scaffold for such modifications. Researchers have leveraged this compound to synthesize various derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in the preparation of novel antiviral and anti-inflammatory agents.
The reactivity of the bromomethyl group allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl and heteroaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The incorporation of these structural motifs has been shown to improve drug efficacy and reduce side effects.
The influence of the trifluoroethoxy group on the electronic properties of the molecule has also been extensively studied. Fluorine atoms are electron-withdrawing and can modulate the reactivity of adjacent functional groups. This property is particularly useful in designing molecules with optimized binding interactions to biological targets. For example, fluorinated compounds have been reported to exhibit improved binding affinities to enzymes and receptors compared to their non-fluorinated counterparts.
The synthesis of 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of a cyclohexanone derivative followed by nucleophilic substitution with trifluoroethanol under acidic conditions. These steps showcase the compound's versatility as a building block for more complex molecules.
In conclusion, 1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane (CAS No. 1247541-33-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents with enhanced biological activity. The combination of reactive bromomethyl and pharmacologically relevant trifluoroethoxy groups positions this compound as a cornerstone in modern drug discovery efforts.
1247541-33-8 (1-(bromomethyl)-3-methyl-1-(2,2,2-trifluoroethoxy)cyclohexane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)